Cas no 1404879-21-5 (2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid
• CAS No: 1404879-21-5
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 4597294
• Update Time: 2025-06-11

2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-pyridin-2-ylbutanoic acid
• 2-Pyridinebutanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(19)16-11(12(17)18)8-7-10-6-4-5-9-15-10/h4-6,9,11H,7-8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： RYMLYFDWMMRAPS-UHFFFAOYSA-N
• SMILES： C(C(=O)O)(CCC1N=CC=CC=1)NC(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid

Comprehensive Overview of 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid (CAS No. 1404879-21-5)

2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid (CAS No. 1404879-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a tert-butoxycarbonyl (Boc) protecting group and a pyridin-2-yl moiety, making it a valuable intermediate in peptide synthesis and drug development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and receptor modulation.

The compound’s molecular structure combines a butanoic acid backbone with a pyridine ring, which enhances its solubility and reactivity in various organic solvents. This characteristic is particularly advantageous in medicinal chemistry, where solubility and stability are critical for drug formulation. Recent studies have highlighted its potential in designing small-molecule inhibitors for diseases such as cancer and neurodegenerative disorders, aligning with the growing demand for precision medicine.

One of the most frequently searched questions related to CAS No. 1404879-21-5 is its role in peptide coupling reactions. The Boc group in this compound serves as a protective shield for the amino group during synthesis, preventing unwanted side reactions. This feature is highly valued in solid-phase peptide synthesis (SPPS), a technique widely used in producing therapeutic peptides. Additionally, the pyridin-2-yl component contributes to the compound’s ability to interact with biological targets, making it a versatile building block in drug discovery.

In the context of green chemistry, researchers are also investigating eco-friendly synthesis routes for 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid. Sustainable methods, such as catalytic hydrogenation and solvent-free reactions, are gaining traction as the pharmaceutical industry shifts toward environmentally friendly practices. This aligns with broader trends in ESG (Environmental, Social, and Governance) compliance, a topic of high interest among investors and policymakers.

Another area of exploration is the compound’s potential in proteomics and biomarker discovery. Its ability to bind selectively to certain proteins makes it a candidate for developing diagnostic tools. With the rise of personalized healthcare, there is a growing need for compounds like CAS No. 1404879-21-5 that can facilitate the identification of disease-specific biomarkers. This application is particularly relevant in oncology, where early detection is crucial for improving patient outcomes.

From a commercial perspective, the demand for 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid is expected to rise due to its utility in high-throughput screening (HTS) platforms. These platforms are essential for accelerating drug discovery processes, and the compound’s compatibility with automated systems makes it a preferred choice for pharmaceutical companies. Furthermore, its stability under various storage conditions ensures long shelf life, reducing logistical challenges.

In summary, 2-{[(tert-butoxy)carbonyl]amino}-4-(pyridin-2-yl)butanoic acid (CAS No. 1404879-21-5) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and biotechnology. Its unique structural features and adaptability to modern synthetic techniques position it as a key player in advancing therapeutic innovations. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health.